Cas no 2229477-98-7 (3-2-(3-bromophenyl)ethylazetidin-3-ol)

• Product Name: 3-2-(3-bromophenyl)ethylazetidin-3-ol
• CAS No: 2229477-98-7
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 6093782
• PubChem ID: 165696304
• Update Time: 2025-07-18

3-2-(3-bromophenyl)ethylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-2-(3-bromophenyl)ethylazetidin-3-ol
• 2229477-98-7
• EN300-1919081
• 3-[2-(3-bromophenyl)ethyl]azetidin-3-ol

• Inchi： 1S/C11H14BrNO/c12-10-3-1-2-9(6-10)4-5-11(14)7-13-8-11/h1-3,6,13-14H,4-5,7-8H2
• InChI Key： BBGMONDAJAJQKX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCC1(CNC1)O

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-2-(3-bromophenyl)ethylazetidin-3-ol

Introduction to 3-2-(3-bromophenyl)ethylazetidin-3-ol (CAS No. 2229477-98-7)

3-2-(3-bromophenyl)ethylazetidin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2229477-98-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This azetidinone derivative features a unique structural motif that has garnered attention for its potential in drug discovery and development. The presence of a bromophenyl substituent and an azetidinone ring system suggests promising interactions with biological targets, making it a valuable scaffold for exploring novel therapeutic agents.

The molecular structure of 3-2-(3-bromophenyl)ethylazetidin-3-ol consists of an azetidinone core, which is a five-membered heterocyclic lactam, linked to an ethyl side chain that further extends with a 3-bromophenyl group. This configuration allows for diverse functionalization and modifications, enabling chemists to tailor its properties for specific biological applications. The bromophenyl moiety, in particular, is known for its ability to participate in various chemical reactions such as cross-coupling reactions, which are widely used in synthesizing complex organic molecules.

In recent years, there has been a surge in research focused on azetidinone derivatives due to their broad spectrum of biological activities. These compounds have shown promise as scaffolds for developing drugs targeting various diseases, including cancer, inflammation, and infectious disorders. The structural features of 3-2-(3-bromophenyl)ethylazetidin-3-ol make it an attractive candidate for further investigation into its pharmacological potential.

One of the most compelling aspects of this compound is its ability to interact with biological targets through multiple mechanisms. The azetidinone ring system can engage with enzymes and receptors in ways that traditional pharmacophores may not, offering a novel approach to drug design. Additionally, the bromophenyl group provides a handle for further chemical manipulation, allowing researchers to explore different derivatives with enhanced or modified activities.

Recent studies have highlighted the importance of azetidinone derivatives in the development of kinase inhibitors, which are critical in treating cancers and other diseases driven by aberrant kinase activity. The structural framework of 3-2-(3-bromophenyl)ethylazetidin-3-ol aligns well with the requirements for kinase inhibition, making it a promising lead compound for further optimization. Researchers have employed computational methods to predict how this molecule might bind to kinase enzymes, providing insights into its potential as a drug candidate.

The synthesis of 3-2-(3-bromophenyl)ethylazetidin-3-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the azetidinone ring through intramolecular cyclization followed by functionalization of the side chain with the ethyl and bromophenyl groups. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been utilized to introduce the bromine atom into the phenyl ring, ensuring high selectivity and yield.

The pharmacological evaluation of 3-2-(3-bromophenyl)ethylazetidin-3-ol has begun to reveal its potential therapeutic applications. Preclinical studies have demonstrated that this compound exhibits inhibitory activity against certain kinases, suggesting its utility in oncology research. Moreover, its ability to modulate other biological pathways makes it a versatile tool for drug discovery across multiple therapeutic areas.

In conclusion, 3-2-(3-bromophenyl)ethylazetidin-3-ol (CAS No. 2229477-98-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable compound for further research and development. As scientists continue to explore new frontiers in drug discovery, compounds like this one will play a crucial role in shaping the future of medicine.